4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C11H16BrNO2 |
|---|---|
Molecular Weight |
274.15 g/mol |
IUPAC Name |
4-bromo-2-[1-(2-hydroxyethylamino)propyl]phenol |
InChI |
InChI=1S/C11H16BrNO2/c1-2-10(13-5-6-14)9-7-8(12)3-4-11(9)15/h3-4,7,10,13-15H,2,5-6H2,1H3 |
InChI Key |
NMEMWGIOECCRQW-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C1=C(C=CC(=C1)Br)O)NCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol can be achieved through multi-step organic synthesis. One common method involves the following steps:
Friedel-Crafts Acylation: This step introduces an acyl group to the aromatic ring.
Clemmensen Reduction: This step reduces the acyl group to an alkane.
Amination: Introduction of the amino group through a copper-catalyzed oxidative amination.
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments is crucial for efficient production.
Chemical Reactions Analysis
Types of Reactions
4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol undergoes various chemical reactions, including:
Oxidation: The hydroxyethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction: The bromine atom can be reduced to form the corresponding phenol derivative.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) are employed for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield aldehydes or carboxylic acids, while substitution can introduce various functional groups to the phenol ring.
Scientific Research Applications
4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol has several applications in scientific research:
Chemistry: Used as a reactant in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The presence of the hydroxyethyl and amino groups allows for hydrogen bonding and electrostatic interactions with target molecules .
Comparison with Similar Compounds
Structural and Functional Group Variations
The target compound’s uniqueness lies in its 2-hydroxyethylamino substituent. Below is a comparison with analogs differing in side-chain or aryl-group modifications:
Key Differences and Implications
Hydrophilicity vs. Lipophilicity: The hydroxyethylamino group in the target compound enhances water solubility and hydrogen-bonding capacity compared to analogs with dimethylamino (e.g., ) or aryl substituents (e.g., ). This makes it more suitable for aqueous applications (e.g., surfactants) . Halogenated aryl groups (e.g., 2,3-dichlorophenyl in ) increase lipophilicity, favoring membrane penetration or hydrophobic interactions in drug design.
Reactivity and Stability: The hydroxyethyl group may participate in esterification or oxidation reactions, unlike inert alkylamino groups (e.g., dimethylamino in ). Schiff base derivatives (e.g., ) exhibit pH-dependent tautomerism, useful in coordination chemistry but less stable under acidic conditions.
Biological Activity: Bromophenol cores are associated with antimicrobial and antioxidant properties. The hydroxyethylamino side chain could modulate toxicity profiles compared to halogenated aryl analogs (e.g., ), which may exhibit higher cytotoxicity due to electrophilic chlorine atoms.
Biological Activity
The compound 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol , also known as a Schiff base derivative, has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and relevant research findings, supported by data tables and case studies.
Synthesis and Structural Characteristics
The synthesis of 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol involves the condensation of 5-bromo-2-hydroxybenzaldehyde with aminoethylethanolamine. The resulting compound crystallizes in the monoclinic space group , featuring two independent molecules in the asymmetric unit. The crystal structure reveals significant intramolecular hydrogen bonding, which contributes to its stability and biological activity .
Structural Data
| Atom | x-coordinate | y-coordinate | z-coordinate | Uiso/Ueq |
|---|---|---|---|---|
| Br1a | 0.82327(7) | 0.119124(17) | 0.59379(6) | 0.01689(14) |
| O1a | 0.3912(6) | 0.31366(13) | 0.6749(5) | 0.0160(10) |
| N1a | 0.7625(7) | 0.35173(15) | 0.5676(6) | 0.0136(11) |
This table summarizes key positional data for atoms in the crystal structure, emphasizing the compound's intricate bonding characteristics.
Antimicrobial Properties
Research indicates that derivatives of phenolic compounds like 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol exhibit significant antimicrobial activity. In studies evaluating various derivatives against bacterial strains, compounds similar to this Schiff base have shown effectiveness against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from moderate to high .
Antioxidant Activity
The antioxidant properties of phenolic compounds are well-documented, contributing to their potential health benefits. The compound's structural features suggest it may possess strong radical scavenging abilities, which can mitigate oxidative stress in biological systems .
Cytotoxicity and Safety Profile
In vitro studies assessing cytotoxicity against human cell lines reveal that while these compounds can be effective against pathogens, they maintain a favorable safety profile at therapeutic concentrations. The half-maximal inhibitory concentration (IC50) values indicate low toxicity towards normal human cells, suggesting a therapeutic window that may be exploitable in clinical applications .
Study on Antimicrobial Efficacy
A study conducted on several Schiff base derivatives demonstrated that those with longer alkyl chains exhibited enhanced antimicrobial activity against Staphylococcus aureus and Escherichia coli. Specifically, the compound's ability to disrupt bacterial membranes was noted as a primary mechanism of action, leading to cell lysis and death .
Research on Antioxidant Capacity
Another investigation focused on the antioxidant potential of various phenolic compounds, including derivatives of the target compound. Results indicated that these compounds effectively reduced oxidative stress markers in cellular models, supporting their use in therapeutic formulations aimed at combating oxidative damage .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
